2-(3,4-Dimethoxyphenyl)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-(4-methylsulfonylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C16H23NO5S/c1-21-14-5-4-12(10-15(14)22-2)11-16(18)17-8-6-13(7-9-17)23(3,19)20/h4-5,10,13H,6-9,11H2,1-3H3
• InChI Key: FTMKBVPEBANJCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)N2CCC(CC2)S(=O)(=O)C)OC
• Molecular Formula: C16H23NO5S
• Molecular Weight: 341.4 g/mol

Description

2-(3,4-Dimethoxyphenyl)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone, also known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive substances. It was first synthesized in the 1960s and has been used as a research chemical since the early 2000s. MDPV is a potent psychostimulant that has been associated with numerous adverse effects, including addiction, psychosis, and death.

Scientific Research Applications

Dimethyl Sulfoxide (DMSO) in Hydrogen Bonding and Solvent Applications

Dimethyl sulfoxide (DMSO) is extensively used as a solvent in industry and research due to its dipolar aprotic nature, incorporating a strongly polar sulfoxide group and two hydrophobic methyl moieties. DMSO's beneficial properties, including low toxicity and environmental compatibility, make it a critical solvent across various applications ranging from medicine and biotechnology to electrochemistry and laser physics. The interactions of DMSO with other substances, including hydrogen bonds and van der Waals forces, significantly influence the microscopic dissolution properties and macroscopic solution behavior of practical systems. Special attention to the DMSO/water system has revealed a strongly nonideal mixing behavior, underlining the importance of understanding DMSO's role in hydrogen bonding interactions with cosolvent molecules (Kiefer, Noack, & Kirchner, 2011).